N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H14FN3O3S2/c17-13-5-3-12(4-6-13)14-7-8-15(21)20(19-14)10-9-18-25(22,23)16-2-1-11-24-16/h1-8,11,18H,9-10H2
• InChI Key: VPJUHIPQSOJJCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3O3S2
• Molecular Weight: 379.4 g/mol
• CAS No.: 921512-98-3

Description

N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H14FN3O3S2 and its molecular weight is 379.42. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on novel heterocyclic compounds containing sulfonamido moieties demonstrates significant antibacterial activity, indicating potential applications in developing new antibacterial agents. For instance, Azab et al. (2013) synthesized compounds tested for antibacterial activity, where eight compounds showed high activities, suggesting their potential as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Anticancer Activity

Compounds with sulfonamide linkages have been investigated for their anticancer activities. For example, Mehvish and Kumar (2022) synthesized pyridazinone derivatives that exhibited potential antioxidant activity, a precursor for anticancer properties. These compounds were assessed for in-vitro antioxidant activity, suggesting a route to anticancer activity through oxidative stress modulation (Mehvish & Kumar, 2022).

Synthesis and Characterization of Derivatives

The synthesis and characterization of derivatives based on thiophene sulfonamides show diverse applications in material science and pharmaceuticals. Nagaraju et al. (2018) reported on the synthesis and crystal structure of a compound indicating the broad utility of such structures in developing pharmaceuticals and materials (Nagaraju et al., 2018).

Molecular Docking and Drug Development

Investigations into the molecular docking of sulfonamides have identified potential applications in drug development against various diseases. Fahim and Ismael (2021) explored the antimalarial activity of sulfonamide derivatives through computational calculations and molecular docking studies, showing promise against COVID-19 by targeting specific proteins (Fahim & Ismael, 2021).